Cas no 865449-63-4 (1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 865449-63-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD11847403
• CID: 2101433
• PubChem ID: 53402856
• Update Time: 2025-06-11

1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethanone
• Ethanone, 1-(4-bromo-5-fluoro-2-hydroxyphenyl)-
• GHCKGFMOZIFIDT-UHFFFAOYSA-N
• AK252572
• 4'-Bromo-5'-fluoro-2'-hydroxyacetophenone
• 1-(4-Bromo-5-fluoro-2-hydroxy-phenyl)-ethanone
• 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one
• 1-(4-Bromo-5-fluoro-2-hydroxyphenyl)ethanone (ACI)
• CS-0060847
• SCHEMBL2012030
• 865449-63-4
• AKOS023646608
• DS-020152
• Z1269151731
• W17159
• EN300-177190
• DS-10691

• MDL： MFCD11847403
• Inchi： 1S/C8H6BrFO2/c1-4(11)5-2-7(10)6(9)3-8(5)12/h2-3,12H,1H3
• InChI Key： GHCKGFMOZIFIDT-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(O)=CC(Br)=C(F)C=1

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one

Recent Advances in the Study of 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one (CAS: 865449-63-4)

1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one (CAS: 865449-63-4) is a halogenated aromatic ketone that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique bromo-fluoro-hydroxyphenyl scaffold, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements in the study of 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one is its application in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a promising building block for the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The researchers highlighted the importance of the bromo and fluoro substituents in enhancing binding affinity and selectivity.

In addition to its role in oncology, 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound served as a precursor for the synthesis of novel fluoroquinolone analogs. These analogs displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study emphasized the synergistic effect of the bromo and fluoro groups in improving the compounds' pharmacokinetic profiles.

Another area of interest is the compound's potential as a scaffold for the development of anti-inflammatory agents. Research published in the European Journal of Medicinal Chemistry in 2024 explored the modification of 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one to create derivatives targeting the NF-κB signaling pathway. The results indicated that certain derivatives significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting their potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising findings, challenges remain in the optimization of 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its value as a key player in the future of drug discovery.

In conclusion, 1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethan-1-one (CAS: 865449-63-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and anti-inflammatory drug development highlight its potential to address unmet medical needs. Continued research and optimization efforts will be essential to fully realize its therapeutic potential.